molecular formula C18H16ClF6N5O B1192487 CDM-3032

CDM-3032

Cat. No. B1192487
M. Wt: 467.8
InChI Key: OJNFDIYZVDXQHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

CDM-3032 is an anti-hepatitis B virus (HBV) agent.

Scientific Research Applications

  • Clinical Data Management in Research

    • Krishnankutty, Bellary, Kumar, and Moodahadu (2012) emphasize that Clinical Data Management (CDM) is crucial in clinical research, leading to the generation of high-quality, reliable data. CDM processes include Case Report Form (CRF) designing, database designing, data validation, and more, ensuring the quality of clinical trials and compliance with regulatory requirements (Krishnankutty et al., 2012).
  • CDM in Human Embryonic Stem Cell Research

    • Yao, Chen, Clark, et al. (2006) report on chemically defined medium (CDM) conditions that support human embryonic stem cell research, allowing for the study of cell self-renewal and differentiation without unknown factors associated with feeder cells and serum (Yao et al., 2006).
  • CDM Methodology in International Research

    • Lalayants, Epstein, Auslander, et al. (2013) describe Clinical Data-Mining (CDM) as a mixed-method research methodology used internationally to improve practice and contribute to knowledge, particularly in social work and clinical settings (Lalayants et al., 2013).
  • CDM in Mass Spectrometry

    • McClary, Henschel, Thota, et al. (2016) discuss the use of Charge Detection Mass Spectrometry (CDMS) in the field of chemistry for determining the mass of chemical and biological compounds, highlighting the importance of data management in this context (McClary et al., 2016).
  • CDM for Large-scale Epidemiology Projects

    • Meyer, Ostrzinski, Fredrich, et al. (2012) discuss the implementation of Central Data Management (CDM) in large-scale epidemiological studies, emphasizing the importance of data capturing, integration, and storage for high-quality research outcomes (Meyer et al., 2012).
  • Circular Dichroism (CD) in Protein Structure Analysis

    • Greenfield (2007) elaborates on the use of Circular Dichroism (CD) for determining the secondary structure and folding properties of proteins, a crucial aspect in biochemistry and molecular biology research (Greenfield, 2007).
  • Energy Efficiency and CDM Project Investments

    • Zhang, Sun, and Huang (2018) analyze the energy efficiency and carbon emission performance in Clean Development Mechanism (CDM) projects, providing insights into environmental research and policy implementation (Zhang et al., 2018).
  • Data Mining in Clinical Decisions

    • Viveka and Kalaavathi (2016) explore the use of Clinical Data Mining (CDM) in healthcare, applying data mining techniques to clinical data for better healthcare outcomes and decision-making (Viveka & Kalaavathi, 2016).

properties

Product Name

CDM-3032

Molecular Formula

C18H16ClF6N5O

Molecular Weight

467.8

IUPAC Name

N-(Piperidine-4-yl)-2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridine-8-carboxamide hydrochloride

InChI

InChI=1S/C18H15F6N5O.ClH/c19-17(20,21)11-7-13(18(22,23)24)28-15-10(11)1-2-14-27-12(8-29(14)15)16(30)26-9-3-5-25-6-4-9;/h1-2,7-9,25H,3-6H2,(H,26,30);1H

InChI Key

OJNFDIYZVDXQHH-UHFFFAOYSA-N

SMILES

O=C(C1=CN2C(C=CC3=C(C(F)(F)F)C=C(C(F)(F)F)N=C23)=N1)NC4CCNCC4.[H]Cl

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

CDM3032;  CDM 3032;  CDM-3032

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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